Scandium(III) Carbonate Hydrate

• IUPAC Name: scandium(3+);tricarbonate;hydrate
• InChI: InChI=1S/3CH2O3.H2O.2Sc/c3*2-1(3)4;;;/h3*(H2,2,3,4);1H2;;/q;;;;2*+3/p-6
• InChI Key: UBDSVBJUAOGPNM-UHFFFAOYSA-H
• Canonical SMILES: C(=O)([O-])[O-].C(=O)([O-])[O-].C(=O)([O-])[O-].O.[Sc+3].[Sc+3]
• Molecular Formula: C3H2O10Sc2
• Molecular Weight: 287.95 g/mol
• CAS No.: 17926-77-1

Description

Scandium(III) Carbonate Hydrate is a compound consisting of scandium, carbon, oxygen, and hydrogen. It is a water-insoluble scandium source that can be converted to other scandium compounds, such as scandium oxide, by heating (calcination). This compound is often used in various scientific and industrial applications due to its unique properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Scandium(III) Carbonate Hydrate can be synthesized by reacting scandium salts, such as scandium nitrate or scandium chloride, with a carbonate source like sodium carbonate or ammonium carbonate in an aqueous solution. The reaction typically occurs at room temperature, and the product is then filtered, washed, and dried to obtain the hydrated form of scandium carbonate.

Industrial Production Methods: In industrial settings, this compound is produced by similar methods but on a larger scale. The process involves the controlled precipitation of scandium carbonate from a solution containing scandium ions and a carbonate source. The precipitate is then collected, washed, and dried to achieve the desired purity and hydration level.

Types of Reactions:

Decomposition: When heated, this compound decomposes to form scandium oxide and carbon dioxide.

Acid-Base Reactions: It reacts with dilute acids to release carbon dioxide and form the corresponding scandium salt.

Hydrolysis: In aqueous solutions, this compound can undergo hydrolysis to form hydroxo complexes.

Common Reagents and Conditions:

Acids: Dilute hydrochloric acid, sulfuric acid, or nitric acid are commonly used to react with this compound.

Heat: Heating is used to decompose the compound into scandium oxide.

Major Products Formed:

Scandium Oxide: Formed by the decomposition of this compound upon heating.

Scandium Salts: Formed by reacting this compound with acids.

Scientific Research Applications

Scandium(III) Carbonate Hydrate has a wide range of applications in scientific research and industry:

Chemistry: Used as a precursor for the synthesis of other scandium compounds and as a catalyst in various chemical reactions.

Biology: Investigated for its potential use in biological systems due to its unique properties.

Medicine: Explored for its potential use in medical imaging and as a component in certain pharmaceuticals.

Industry: Utilized in the production of high-performance materials, such as scandium-aluminum alloys, which are used in aerospace and sporting goods.

Mechanism of Action

The mechanism of action of scandium(III) carbonate hydrate involves its ability to release scandium ions in solution. These ions can interact with various molecular targets and pathways, depending on the specific application. For example, in catalysis, scandium ions can facilitate chemical reactions by stabilizing transition states and intermediates.

Comparison with Similar Compounds

Yttrium(III) Carbonate Hydrate: Similar in structure and properties but contains yttrium instead of scandium.

Lanthanum(III) Carbonate Hydrate: Another similar compound with lanthanum as the central metal ion.

Aluminum(III) Carbonate Hydrate: Contains aluminum and has different chemical properties due to the nature of aluminum.

Uniqueness: Scandium(III) Carbonate Hydrate is unique due to the specific properties of scandium, such as its ability to form stable complexes and its relatively low toxicity compared to other rare earth elements. This makes it particularly valuable in applications where these properties are advantageous.

Biological Activity

Scandium(III) Carbonate Hydrate (Sc₂(CO₃)₃·xH₂O) is a rare earth compound that has garnered attention in biochemical research due to its unique properties and interactions with biological systems. This article explores the biological activity of this compound, focusing on its mechanisms of action, cellular effects, and potential applications in therapeutic contexts.

• Molecular Formula: Sc₂(CO₃)₃·xH₂O
• Molecular Weight: 287.95 g/mol
• Purity: Typically ≥ 95% .
• Physical Form: Crystalline solid, white powder .

This compound primarily acts through the formation of hydrated scandium ions and dimeric hydrolysis complexes in aqueous environments. The compound's interaction with water molecules leads to changes in hydration dynamics, influencing various biochemical pathways.

Key Mechanisms:

• Binding to Biomolecules: Scandium ions can bind to active sites on enzymes and proteins, potentially altering their activity. This binding may either inhibit or enhance enzymatic functions depending on the specific context .
• Cofactor Role: Scandium ions may act as cofactors in enzymatic reactions, influencing reaction rates and outcomes .
• Interaction with Nucleic Acids: The compound can interact with nucleic acids, leading to changes in gene expression and cellular function .

Cellular Effects

The biological effects of this compound extend to various cellular processes:

1. Cell Signaling:

• Modulates the activity of signaling proteins, affecting downstream signaling pathways.
  • Alters gene expression patterns and metabolic flux within cells .

2. Membrane Stability:

• Influences the stability and function of cellular membranes, impacting overall cell viability .

3. Cytotoxicity:

• Studies indicate variable cytotoxic effects depending on concentration and exposure duration. For instance, certain concentrations have shown antiproliferative properties against cancer cell lines .

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

Study	Findings
	Demonstrated that Sc(III) ions can alter enzyme activity by binding to their active sites.
	Evaluated the antiproliferative effects on various cancer cell lines, indicating potential therapeutic applications.
	Investigated the recovery of scandium from bauxite residue, highlighting its chemical behavior in complex aqueous systems which may relate to its biological interactions.

Pharmacokinetics

The pharmacokinetic profile of this compound suggests that its bioavailability is influenced by environmental factors such as pH levels in solution. The formation of hydrated species in different pH environments can affect how the compound interacts with biological systems .

Temporal Dynamics

The stability and degradation of this compound over time are crucial for understanding its long-term biological effects. Hydrolysis can lead to the formation of different scandium species that may exhibit altered biological activities compared to the original compound .